Cas no 42538-55-6 (beta-alanylglycylglycine)
beta-alanylglycylglycine structure
Product Name:beta-alanylglycylglycine
CAS No:42538-55-6
MF:C7H13N3O4
MW:203.195821523666
CID:928232
PubChem ID:97049
Update Time:2025-04-19
beta-alanylglycylglycine Chemical and Physical Properties
Names and Identifiers
-
- beta-alanylglycylglycine
- 2-[[2-(3-aminopropanoylamino)acetyl]amino]acetic acid
- beta-alanyl-glycyl-glycine
- A-alanylglycylglycine
- 42538-55-6
- KFZPLMGKDOHBHG-UHFFFAOYSA-N
- NSC97931
- beta-Ala-gly-gly
- .beta.-Ala-Gly-Gly
- AKOS010407661
- .beta.-Alanyldiglycine
- .beta.-Alanylglycylglycine
- SCHEMBL2478571
- DTXSID00195329
- NSC 97931
- NSC-97931
- Glycine, N-(N-beta-alanylglycyl)-
-
- Inchi： 1S/C7H13N3O4/c8-2-1-5(11)9-3-6(12)10-4-7(13)14/h1-4,8H2,(H,9,11)(H,10,12)(H,13,14)
- InChI Key： KFZPLMGKDOHBHG-UHFFFAOYSA-N
- SMILES： O=C(CCN)NCC(NCC(=O)O)=O
Computed Properties
- Exact Mass: 203.09100
- Monoisotopic Mass: 203.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.8
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 121.52000
- LogP: -0.86570
beta-alanylglycylglycine Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
beta-alanylglycylglycine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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